Fmoc-Trp-ODhbt
Description
The fluorenylmethoxycarbonyl (Fmoc) group is a base-labile protecting group used in organic synthesis . It’s frequently used as a protecting group for amines . The Fmoc group can be introduced by reacting the amine with fluorenylmethyloxycarbonyl chloride (Fmoc-Cl) .
Synthesis Analysis
The Fmoc group is used in the Fmoc/tBu solid-phase synthesis, a method of choice for the synthesis of peptides in both research and industrial settings . This synthetic strategy involves a solid polymeric protecting group and allows the use of an excess of reagents to achieve quantitative yields .Chemical Reactions Analysis
The Fmoc group is rapidly removed by base . Piperidine is usually preferred for Fmoc group removal as it forms a stable adduct with the dibenzofulvene byproduct, preventing it from reacting with the substrate .Mechanism of Action
The Fmoc group is used as a temporary protecting group for the Na-group of an activated incoming amino acid . The C-terminus of the receiving amino acid to be acylated needs also be protected for liquid-phase peptide synthesis (LPPS) or, overwhelmingly and more commonly, anchored to a solid support as in solid-phase peptide synthesis (SPPS) .
Future Directions
The development of the base-labile 9-fluorenylmethoxycarbonyl (Fmoc) group and its integration into current synthesis methods is considered a major landmark in the history of the chemical synthesis of peptides . The many beneficial attributes of the Fmoc group, which have yet to be surpassed by any other Na-protecting group, allow very rapid and highly efficient synthesis of peptides, including ones of significant size and complexity, making it an even more valuable resource for research in the post-genomic world .
properties
CAS RN |
115748-09-9 |
|---|---|
Product Name |
Fmoc-Trp-ODhbt |
Molecular Formula |
C10H9FN2O |
Molecular Weight |
0 |
synonyms |
Fmoc-Trp-ODhbt |
Origin of Product |
United States |
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